Cas no 2228711-84-8 (3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile)

3-Hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile is a specialized organic compound featuring a nitrile functional group adjacent to a hydroxyl-substituted carbon, linked to a methoxy-substituted 1,3-dioxaindane moiety. This structure imparts reactivity suitable for intermediates in pharmaceutical and fine chemical synthesis. The presence of both hydroxyl and nitrile groups offers versatility in further functionalization, enabling applications in heterocyclic chemistry and chiral synthesis. The methoxy-dioxaindane component enhances stability while contributing to selective reactivity. Its well-defined molecular architecture ensures consistency in synthetic pathways, making it valuable for research and industrial processes requiring precise structural control. The compound is typically handled under standard laboratory conditions, with attention to compatibility in polar aprotic solvents.
3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile structure
2228711-84-8 structure
Product Name:3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile
CAS No:2228711-84-8
MF:C11H11NO4
MW:221.209343194962
CID:6082857
PubChem ID:165697957
Update Time:2025-05-20

3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile
    • β-Hydroxy-6-methoxy-1,3-benzodioxole-5-propanenitrile
    • EN300-1989676
    • 2228711-84-8
    • Inchi: 1S/C11H11NO4/c1-14-9-5-11-10(15-6-16-11)4-7(9)8(13)2-3-12/h4-5,8,13H,2,6H2,1H3
    • InChI Key: FRPNKTNNUOEUED-UHFFFAOYSA-N
    • SMILES: C(C1C=C2OCOC2=CC=1OC)(O)CC#N

Computed Properties

  • Exact Mass: 221.06880783g/mol
  • Monoisotopic Mass: 221.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 71.7Ų

3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1989676-0.05g
3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile
2228711-84-8
0.05g
$948.0 2023-09-16
Enamine
EN300-1989676-0.1g
3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile
2228711-84-8
0.1g
$993.0 2023-09-16
Enamine
EN300-1989676-0.25g
3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile
2228711-84-8
0.25g
$1038.0 2023-09-16
Enamine
EN300-1989676-0.5g
3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile
2228711-84-8
0.5g
$1084.0 2023-09-16
Enamine
EN300-1989676-1.0g
3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile
2228711-84-8
1g
$1129.0 2023-06-01
Enamine
EN300-1989676-2.5g
3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile
2228711-84-8
2.5g
$2211.0 2023-09-16
Enamine
EN300-1989676-5.0g
3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile
2228711-84-8
5g
$3273.0 2023-06-01
Enamine
EN300-1989676-10.0g
3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile
2228711-84-8
10g
$4852.0 2023-06-01
Enamine
EN300-1989676-1g
3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile
2228711-84-8
1g
$1129.0 2023-09-16
Enamine
EN300-1989676-5g
3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile
2228711-84-8
5g
$3273.0 2023-09-16

3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile Related Literature

Additional information on 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile

Exploring the Potential of 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile (CAS No. 2228711-84-8) in Modern Chemistry

3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile (CAS No. 2228711-84-8) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This nitrile derivative, characterized by its unique methoxy-dioxaindan backbone, presents a fascinating case study for researchers exploring novel synthetic intermediates and bioactive molecules. The compound's structural features, including the hydroxypropanenitrile moiety, make it a valuable candidate for further investigation in drug discovery and fine chemical synthesis.

Recent trends in pharmaceutical research highlight the growing demand for heterocyclic nitriles like 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile. These compounds are increasingly recognized for their potential as building blocks in the development of enzyme inhibitors and receptor modulators. The presence of both electron-donating methoxy groups and the polar nitrile functionality in this molecule creates interesting possibilities for molecular interactions, a topic that aligns with current searches about "nitrile-containing drug candidates" and "bioactive heterocyclic compounds."

The synthetic versatility of 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile makes it particularly relevant to current discussions about sustainable chemistry. Researchers are actively investigating how such functionalized nitriles can serve as precursors for greener synthetic routes, addressing popular search queries like "eco-friendly chemical synthesis" and "green chemistry intermediates." The compound's potential for further functionalization through its hydroxy group and nitrile group offers multiple pathways for creating diverse molecular architectures.

From a structural perspective, the 1,3-dioxaindan core of this molecule represents a privileged scaffold in medicinal chemistry. This feature connects to frequent searches about "bioisosteres for aromatic systems" and "oxygen-containing heterocycles in drug design." The 6-methoxy substitution pattern on the dioxaindan ring may influence the compound's electronic properties and potential biological activity, making it a subject of interest for computational chemistry studies and QSAR modeling.

The physicochemical properties of 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile are currently under investigation in various research laboratories. Preliminary data suggest that the compound exhibits moderate polarity due to its hydroxy-nitrile combination, which aligns with industry needs for compounds with balanced solubility profiles. This characteristic makes it relevant to searches about "optimizing drug-like properties" and "improving compound bioavailability."

In the context of material science, the 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile structure offers intriguing possibilities for polymer chemistry applications. The presence of multiple functional groups allows for potential incorporation into specialty polymers, connecting to trending topics like "functional monomers for advanced materials" and "smart polymer design." Researchers are particularly interested in how the dioxaindan moiety might influence the optical properties of resulting materials.

Analytical characterization of 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. These analytical approaches are frequently searched in relation to "structure elucidation of complex molecules" and "characterization of nitrile derivatives." The compound's well-defined spectral signatures make it a useful reference material for method development in analytical chemistry laboratories.

The commercial availability of 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile (CAS No. 2228711-84-8) has expanded in recent years, reflecting growing interest from both academic and industrial researchers. This trend corresponds with increased searches for "specialty chemical suppliers" and "research chemicals for drug discovery." The compound's purity specifications and storage conditions are important considerations that align with laboratory safety protocols and quality control requirements.

Future research directions for 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile may explore its potential in asymmetric synthesis, given the presence of a stereocenter at the hydroxy-bearing carbon. This aspect connects to current interests in "chiral building blocks" and "stereoselective synthesis," which are hot topics in synthetic organic chemistry. The development of enantioselective routes to this compound could open new avenues for its application in pharmaceutical development.

As the scientific community continues to investigate 3-hydroxy-3-(6-methoxy-1,3-dioxaindan-5-yl)propanenitrile, its role in addressing contemporary challenges in chemical synthesis and drug discovery becomes increasingly apparent. The compound's unique structural features position it as a valuable tool for researchers working at the intersection of synthetic methodology and medicinal chemistry, answering the growing demand for "innovative chemical scaffolds" and "versatile synthetic intermediates."

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd